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Introduction

The sigma-2 receptor, now identified as Transmembrane Protein 97 (TMEM97), is a compelling
therapeutic target due to its overexpression in proliferating cancer cells and its involvement in
various neurological disorders.[1][2] CB-64D, a high-affinity and selective sigma-2 receptor
agonist, serves as a critical tool for investigating the physiological and pathological roles of this
receptor.[3][4] These application notes provide a comprehensive overview of CB-64D's utility,
including its binding characteristics, effects on cellular signaling, and detailed protocols for its
use in key experimental assays.

Data Presentation: Quantitative Profile of CB-64D

The following tables summarize the quantitative data for CB-64D, facilitating a clear
comparison of its binding affinities and functional effects.
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. Receptor Selectivity (o1/

Ligand Ki (nM) Reference
Subtype o2)
Sigma-2

CB-64D 16.5 185-fold [3]
(TMEM97)

Sigma-1 3063 [3]

Mu (u) Opioid 37.6 [3]

Table 1. Receptor Binding Affinities of CB-64D. This table highlights the high affinity and
selectivity of CB-64D for the sigma-2 receptor over the sigma-1 receptor. Note its affinity for the
mu-opioid receptor, which should be considered in experimental design.

Cell Line Assay Effect ICs0/ECs0 Reference
Apoptosis Induces N

SK-N-SH ) ] Not specified [4]
Induction apoptosis

) ) A similar sigma-2
Calcium Induces cytosolic N ) )
SK-N-SH ) ] o Not specified agonist effect is
Signaling calcium increase ) )
described in[2]

Table 2: Functional Effects of CB-64D in Cellular Assays. This table summarizes the known
functional effects of CB-64D in a human neuroblastoma cell line. Further studies are needed to
determine the potency (ICso/ECso) of these effects.

Key Signaling Pathways

The sigma-2 receptor (TMEM97) is implicated in several critical cellular signaling pathways.
CB-64D, as a selective agonist, can be used to probe these pathways.

Cholesterol Homeostasis and Trafficking

TMEMZ97 plays a crucial role in cholesterol homeostasis by interacting with Progesterone
Receptor Membrane Component 1 (PGRMC1) and the Low-Density Lipoprotein Receptor
(LDLR) to facilitate LDL uptake.[3][5][6] It also interacts with the Niemann-Pick C1 (NPC1)
protein, which is involved in the transport of cholesterol out of lysosomes.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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